5-Benzyl-3-(chloromethyl)-1,2-oxazole
Description
5-Benzyl-3-(chloromethyl)-1,2-oxazole is a chemical compound that has gained significant attention in the field of scientific research. This compound is a heterocyclic organic molecule that possesses a unique chemical structure, which makes it an attractive candidate for various research applications.
Scientific Research Applications
Medicinal Chemistry: Anticancer Agents
“5-Benzyl-3-(chloromethyl)-1,2-oxazole” derivatives are explored for their potential as anticancer agents. Their ability to interact with various biological targets makes them valuable in the design of novel chemotherapy drugs. The chloromethyl group, in particular, can undergo further chemical transformations, allowing for the synthesis of compounds with increased specificity and reduced toxicity .
Synthetic Chemistry: Building Blocks for Heterocycles
In synthetic chemistry, this compound serves as a versatile building block for the construction of complex heterocyclic structures. These structures are foundational in developing pharmaceuticals and agrochemicals. The oxazole ring, a common motif in many biologically active molecules, is particularly useful for creating diversity in chemical libraries .
Material Science: Elastomer Vitrimers
“5-Benzyl-3-(chloromethyl)-1,2-oxazole” is used in the development of elastomer vitrimers with enhanced mechanical properties. These materials exhibit superior strength, improved creep resistance, and retained malleability, making them suitable for various industrial applications where durable and flexible materials are required .
Green Chemistry: Catalyst Development
The compound’s structural features facilitate the development of catalysts for green chemistry applications. Its benzyl and oxazole groups can act as ligands, binding to metal centers and creating catalysts that promote environmentally friendly reactions with high efficiency and selectivity .
Agrochemistry: Fungicides and Herbicides
In agrochemistry, derivatives of “5-Benzyl-3-(chloromethyl)-1,2-oxazole” are investigated for their use as fungicides and herbicides. The introduction of the chloromethyl group can lead to compounds that effectively control plant diseases and unwanted vegetation, with a focus on minimizing environmental impact .
Pharmaceutical Research: Enzyme Inhibitors
This compound is also significant in the discovery of enzyme inhibitors. By modifying the oxazole ring, researchers can create molecules that specifically bind to and inhibit enzymes involved in disease processes, offering a pathway to new treatments for conditions like diabetes and viral infections .
properties
IUPAC Name |
5-benzyl-3-(chloromethyl)-1,2-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO/c12-8-10-7-11(14-13-10)6-9-4-2-1-3-5-9/h1-5,7H,6,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKCHLLBUCTUPHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC(=NO2)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Benzyl-3-(chloromethyl)-1,2-oxazole | |
CAS RN |
1824437-07-1 |
Source
|
| Record name | 5-benzyl-3-(chloromethyl)-1,2-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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